5-Amino-2-fluoro-4-hydroxybenzonitrile

• IUPAC Name: 5-amino-2-fluoro-4-hydroxybenzonitrile
• InChI: InChI=1S/C7H5FN2O/c8-5-2-7(11)6(10)1-4(5)3-9/h1-2,11H,10H2
• InChI Key: HCWFDMJNYDNDOB-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1N)O)F)C#N
• Molecular Formula: C7H5FN2O
• Molecular Weight: 152.13 g/mol

Description

“5-Amino-2-fluoro-4-hydroxybenzonitrile” is a chemical compound that is used as an intermediate in the synthesis of other compounds. It is a planar molecule, and its molecules are arranged in linear chains via weak intermolecular O-HN hydrogen bonds.

Synthesis Analysis

This compound may be used in the synthesis of 4-cyano-3-fluorophenyl 4- (hexadecyloxy) benzoate.

Molecular Structure Analysis

The molecular structure of “5-Amino-2-fluoro-4-hydroxybenzonitrile” is planar. Its molecules are arranged in linear chains via weak intermolecular O-HN hydrogen bonds.

Physical And Chemical Properties Analysis

The physical and chemical properties of “5-Amino-2-fluoro-4-hydroxybenzonitrile” include a density of 1.3±0.1 g/cm3, a boiling point of 285.4±25.0 °C at 760 mmHg, and a vapour pressure of 0.0±0.6 mmHg at 25°C. It also has an enthalpy of vaporization of 54.5±3.0 kJ/mol, a flash point of 126.4±23.2 °C, and an index of refraction of 1.559.

Scientific Research Applications

Pharmacological Tool Exploration

5-Amino-2-fluoro-4-hydroxybenzonitrile derivatives have been identified as potent and selective agonists for serotonin 2A receptors (5-HT2AR), providing a valuable pharmacological tool for in vitro, ex vivo, and in vivo studies. These compounds facilitate the exploration of 5-HT2AR signaling in various animal models, offering insights into the receptor's role in neurological and psychiatric disorders (Rørsted, Jensen, & Kristensen, 2021).

Corrosion Inhibition

Derivatives of 5-Amino-2-fluoro-4-hydroxybenzonitrile have demonstrated effectiveness as corrosion inhibitors for metals in acidic environments. Studies have shown that these compounds can provide high inhibition efficiency, making them suitable for protecting metals like mild steel in industrial applications (Verma, Quraishi, & Singh, 2015).

Chemical Fixation of Carbon Dioxide

Research has explored the utilization of 5-Amino-2-fluoro-4-hydroxybenzonitrile derivatives in the efficient chemical fixation of carbon dioxide into valuable products. These studies highlight the potential of these compounds in contributing to carbon capture technologies and sustainable chemistry solutions (Kimura, Sunaba, Kamata, & Mizuno, 2012).

Herbicide Resistance in Plants

The application of 5-Amino-2-fluoro-4-hydroxybenzonitrile-related compounds in agriculture has been demonstrated through the development of transgenic plants that exhibit resistance to specific herbicides. By expressing a bacterial detoxification gene, these plants can break down harmful herbicides into non-toxic products, offering a strategy to combat weed resistance (Stalker, McBride, & Malyj, 1988).

Antimicrobial and Antitumor Activities

Studies have also revealed the antimicrobial and antitumor potentials of 5-Amino-2-fluoro-4-hydroxybenzonitrile derivatives. These compounds have been shown to exhibit significant activity against various bacterial and fungal strains, as well as against specific cancer cell lines, suggesting their utility in the development of new therapeutic agents (Puthran et al., 2019).

Synthesis routes and methods I

Procedure details

This was prepared from 2-fluoro-4-hydroxy-benzonitrile by nitration (concentrated nitric acid in acetic acid at 40° C.) followed by hydrogenation in ethanol over 10% palladium/carbon.

Synthesis routes and methods II

Procedure details

Synthesis routes and methods III

Procedure details

A solution of 2-fluoro-4-hydroxy-5-nitrobenzonitrile (D147; 270 mg, 1.483 mmol) in ethanol (35 mL) was passed through an H-Cube flow hydrogenator at room temperature and atmospheric pressure on full H2 mode, with a flow rate of 1 mL min−1 and using a CatCart30 (approx. 140 mg catalyst). The residual solution was diluted with further ethanol (8 mL) to ensure maximum recovery of material. The collected product solution was evaporated to dryness to give the desired product as a tan solid (215 mg).